Cas no 101861-40-9 (5-(Ethylthio)thiophene-2-carboxylic acid)

5-(Ethylthio)thiophene-2-carboxylic acid is a sulfur-containing heterocyclic compound featuring both a thiophene core and an ethylthio substituent. This carboxylic acid derivative is valued for its versatility in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and functional materials. The ethylthio group enhances lipophilicity, which can influence solubility and reactivity in coupling reactions. Its thiophene backbone contributes to electron-rich properties, making it useful in conjugated systems or as a ligand precursor. The carboxylic acid functionality allows for further derivatization, including amidation or esterification. This compound is typically handled under standard laboratory conditions, with stability dependent on proper storage away from strong oxidizers.
5-(Ethylthio)thiophene-2-carboxylic acid structure
101861-40-9 structure
Product Name:5-(Ethylthio)thiophene-2-carboxylic acid
CAS No:101861-40-9
MF:C7H8O2S2
MW:188.267219543457
MDL:MFCD00738671
CID:880976
PubChem ID:329782511
Update Time:2025-06-06

5-(Ethylthio)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(Ethylthio)thiophene-2-carboxylic acid
    • 5-(ethylsulfanyl)thiophene-2-carboxylic acid
    • 5-ethylsulfanylthiophene-2-carboxylic acid
    • AKOS B029968
    • 5-Aethylmercapto-thiophen-2-carbonsaeure
    • 5-ethylmercapto-thiophene-2-carboxylic acid
    • VITAS-BB TBB010226
    • CHEMBRDG-BB 5119137
    • ART-CHEM-BB B029968
    • 2-Thiophenecarboxylic acid, 5-(ethylthio)-
    • 5-ETHYLSULFANYL-THIOPHENE-2-CARBOXYLIC ACID
    • 5-(ethylthio)thiophene-2-carboxylic acid(SALTDATA: FREE)
    • 101861-40-9
    • 5-(Ethylthio)-2-thiophenecarboxylic acid
    • MFCD00738671
    • STK351007
    • EN300-92547
    • CS-0264302
    • BBL040755
    • 5-(ethylthio)thiophene-2-carboxylic acid, AldrichCPR
    • 5-(ETHYLSULFANYL)-2-THIOPHENECARBOXYLIC ACID
    • DTXSID70353919
    • 5-(ETHYLTHIO)THIOPHENE-2-CARBOXYLICACID
    • DB-206433
    • AKOS000313681
    • MDL： MFCD00738671
    • Inchi： 1S/C7H8O2S2/c1-2-10-6-4-3-5(11-6)7(8)9/h3-4H,2H2,1H3,(H,8,9)
    • InChI Key： JELCXTWBBLAQMG-UHFFFAOYSA-N
    • SMILES： S(CC)C1=CC=C(C(=O)O)S1

Computed Properties

  • Exact Mass: 187.99700
  • Monoisotopic Mass: 187.99657184g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 90.8Ų

Experimental Properties

  • PSA: 90.84000
  • LogP: 2.55830

5-(Ethylthio)thiophene-2-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 38
  • Hazardous Material Identification： Xi

5-(Ethylthio)thiophene-2-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(Ethylthio)thiophene-2-carboxylic acid Pricemore >>

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